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Compound of Interest

Compound Name: Methyl 2-acetoxypropanoate

Cat. No.: B1619064 Get Quote

An In-depth Technical Guide to the Safety Data for Methyl 2-acetoxypropanoate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Methyl 2-
acetoxypropanoate (CAS No. 6284-75-9), compiled from various safety data sheets and

chemical databases.[1][2][3][4] The information is intended to assist researchers, scientists,

and drug development professionals in the safe handling, storage, and use of this compound.

Chemical Identification
Methyl 2-acetoxypropanoate is also known by several synonyms, including O-Acetyllactic

acid methyl ester and methyl 2-acetyloxypropanoate.[3][5]

Identifier Value

CAS Number 6284-75-9[1][2][3][6][7][8]

Molecular Formula C6H10O4[1][3][6][7]

Molecular Weight 146.14 g/mol [1][6][7]

IUPAC Name methyl 2-acetyloxypropanoate[1]

InChI Key QTFFGYLLUHQSAS-UHFFFAOYSA-N[8]

Canonical SMILES CC(C(=O)OC)OC(=O)C
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Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of Methyl 2-
acetoxypropanoate. It is important to note that some of these properties are computed.

Property Value Source

Boiling Point 172.4 °C at 760 mmHg[3] Molbase

Flash Point 77.2 °C[3] Molbase

Density 1.083 g/cm³[3] Molbase

Refractive Index 1.408[3] Molbase

XLogP3 0.4 PubChem (Computed)[1]

Hydrogen Bond Donor Count 0 PubChem (Computed)[1]

Hydrogen Bond Acceptor

Count
4 PubChem (Computed)[1]

Rotatable Bond Count 4 PubChem (Computed)[1]

Exact Mass 146.05790880 g/mol PubChem (Computed)[1]

Monoisotopic Mass 146.05790880 g/mol PubChem (Computed)[1]

Topological Polar Surface Area 52.6 Å² PubChem (Computed)[1]

Heavy Atom Count 10 PubChem (Computed)[1]

Hazard Identification and Safety Precautions
While comprehensive toxicological data for Methyl 2-acetoxypropanoate is not readily

available, general safety precautions for handling laboratory chemicals should be strictly

followed. Some sources indicate that it may cause skin, eye, and respiratory irritation.[9]

GHS Hazard Statements and Precautionary Measures
Based on data for similar compounds, the following GHS classifications may be relevant.

However, a specific GHS classification for Methyl 2-acetoxypropanoate is not consistently
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reported across all sources.

Hazard Statements: May include warnings for flammability, skin irritation, serious eye

irritation, and respiratory irritation.[9][10]

Precautionary Statements: Prevention, Response, Storage, and Disposal measures are

crucial for safe handling.

The following diagram illustrates a general workflow for hazard identification and response.

General Hazard Identification and Response Workflow
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Caption: General Hazard Identification and Response Workflow.

Handling, Storage, and Disposal
Proper handling, storage, and disposal procedures are essential to minimize risks associated

with Methyl 2-acetoxypropanoate.

Handling
Handle in a well-ventilated place.[2]

Wear suitable protective clothing, including gloves and eye/face protection.[2][9]

Avoid contact with skin and eyes.[2]

Avoid the formation of dust and aerosols.[2]

Use non-sparking tools.[2]

Prevent fire caused by electrostatic discharge.[2]

Wash hands thoroughly after handling.[9]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Keep away from incompatible materials such as strong oxidizing agents.

Store apart from foodstuff containers.[2]

Disposal
Dispose of contents and container in accordance with all local, regional, national, and

international regulations.

Do not let the chemical enter drains.[2]

Adhered or collected material should be promptly disposed of.[2]
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The following diagram outlines the recommended lifecycle for handling this chemical in a

laboratory setting.

Lifecycle of Methyl 2-acetoxypropanoate in the Lab
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Handling and Use
(In Fume Hood with PPE)

Retrieve for Use Return to Storage

Waste Collection
(Labeled, Segregated Container)

Generate Waste

Disposal via Approved Methods

Send for Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety data sheet (SDS) for Methyl 2-
acetoxypropanoate.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1619064#safety-data-sheet-sds-for-methyl-2-
acetoxypropanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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